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Compound of Interest

Compound Name: SNAP-7941

Cat. No.: B8574080

Introduction

SNAP-7941 is a potent, selective, and high-affinity antagonist for the melanin-concentrating
hormone receptor 1 (MCHR1).[1][2] MCHR1, a G protein-coupled receptor found in mammals,
is implicated in the regulation of feeding behavior, energy homeostasis, mood, and anxiety.[3]
[4] The distribution of MCHR1 in brain regions associated with mood and anxiety, such as the
amygdala and nucleus accumbens, suggests its potential as a therapeutic target for anxiety
and depressive disorders.[5] SNAP-7941 has demonstrated anxiolytic and antidepressant-like
effects in various preclinical models, making it a valuable pharmacological tool for investigating
the role of the MCH-MCHR1 system in social behaviors.

Mechanism of Action

Melanin-concentrating hormone (MCH) is a neuropeptide that, upon binding to MCHR1,
activates multiple intracellular signaling pathways. MCHR1 couples to inhibitory G-proteins
(Gai/o) and Gg-type G-proteins. Activation of the Gai pathway leads to the inhibition of adenylyl
cyclase, resulting in decreased intracellular cyclic AMP (cCAMP) levels. The Gaq pathway
activation stimulates phospholipase C (PLC), leading to an increase in intracellular calcium
(Ca2+) and the activation of protein kinase C (PKC). By blocking the binding of MCH to
MCHR1, SNAP-7941 effectively inhibits these downstream signaling events.

MCHR1 Signaling Pathway and SNAP-7941 Inhibition
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Caption: MCHR1 signaling cascade and the inhibitory action of SNAP-7941.
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Application in Social Interaction Tests

The social interaction test is an ethologically valid paradigm for assessing anxiety-like behavior
in rodents. The degree of social behavior between two unfamiliar rats in a neutral environment
is inversely correlated with their level of anxiety. Anxiolytic compounds typically increase the
duration of social interaction. SNAP-7941 has been shown to significantly increase social
interaction time in rats, with an efficacy comparable to the benchmark anxiolytic,
chlordiazepoxide. This makes it a suitable tool for studies investigating the neurobiological
basis of social anxiety and for screening novel anxiolytic drug candidates targeting the MCHR1
system.

Quantitative Data Summary

The following table summarizes the dose-dependent effects of orally administered SNAP-7941
on social interaction time in male rats. Data is compiled from preclinical studies.

Treatment Group Dose (mglkg, p.o.) S-ocial Interaction % C-hange VS.
Time (seconds) Vehicle

Vehicle - 105+ 8

SNAP-7941 3 175+ 15 +66.7%

SNAP-7941 10 180+ 12 +71.4%

SNAP-7941 30 168 £ 10 +60.0%

Chlordiazepoxide 5 178 + 18 +69.5%

* Indicates a

statistically significant
increase compared to
the vehicle-treated

control group.

Protocol: Rat Social Interaction Test Using SNAP-
7941
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This protocol details the procedure for assessing the anxiolytic effects of SNAP-7941 in rats

using the social interaction test.
. Materials and Reagents
SNAP-7941
Vehicle (e.g., 0.5% methylcellulose in sterile water)
Male rats (e.g., Sprague-Dawley or Wistar), weight-matched pairs.
Standard rodent chow and water
Open-field arena (e.g., 60 x 60 x 30 cm), cleaned with 70% ethanol between trials.
Video recording system and analysis software (e.g., Noldus Observer).
Dim, red light source for the testing room.
. Animal Housing and Habituation

House rats in pairs or groups under a standard 12-hour light/dark cycle with ad libitum
access to food and water.

Allow animals to acclimate to the facility for at least one week before testing.
Handle animals for several days prior to the experiment to reduce stress.

Transfer animals to the testing room at least 60 minutes before the start of the experiment for
acclimation.

. Drug Preparation and Administration

Prepare a suspension of SNAP-7941 in the chosen vehicle at the desired concentrations
(e.g., 3, 10, and 30 mg/mL for a 1 mL/kg dosing volume).

Administer SNAP-7941 or vehicle via oral gavage (p.o.) 60 minutes prior to testing.

. Experimental Procedure

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8574080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The test involves placing two unfamiliar, weight-matched rats from different home cages into
the open-field arena for a 10-minute session.

The rats should be previously untreated and unfamiliar with the test arena.

The arena should be illuminated with dim, red light to create a mildly aversive environment,
which helps in revealing anxiolytic drug effects.

Record the entire 10-minute session from above for later analysis.
. Data Collection and Analysis
A trained observer, blind to the treatment conditions, should score the videos.

The primary measure is the total time (in seconds) the pair of rats spends engaged in active
social interaction.

Active social behaviors include: sniffing (head, body, anogenital region), grooming the
partner, crawling over/under, following, and tumbling.

Passive contact (e.g., sitting or lying next to each other) is not scored as social interaction.

Locomotor activity (e.g., line crossings) can also be measured to control for potential
sedative or stimulant effects of the compound.

Analyze data using appropriate statistical methods (e.g., one-way ANOVA followed by post-
hoc tests) to compare treatment groups to the vehicle control.

Experimental Workflow Diagram
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Caption: Workflow for the social interaction test with SNAP-7941.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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